Cas no 34551-18-3 (7-Chloro-N-methyl-2-benzothiazolamine)

• Product Name: 7-Chloro-N-methyl-2-benzothiazolamine
• CAS No: 34551-18-3
• MF: C₈H₇ClN₂S
• MW: 198.672579050064
• CID: 294949
• PubChem ID: 14988135
• Update Time: 2025-10-28

7-Chloro-N-methyl-2-benzothiazolamine Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolamine,7-chloro-N-methyl-
• 2-Benzothiazolamine,7-chloro-N-methyl-(9CI)
• 7-Chloro-N-methyl-2-benzothiazolamine
• 4-chloro-2-methylaminobenzothiazole
• 7-chloro-N-methylbenzo[d]thiazol-2-amine
• EN300-181873
• 2-Benzothiazolamine, 7-chloro-N-methyl-
• SCHEMBL9675948
• Z412044506
• AKOS009452485
• 7-chloro-N-methyl-1,3-benzothiazol-2-amine
• 34551-18-3
• DB-269764

• Inchi： 1S/C8H7ClN2S/c1-10-8-11-6-4-2-3-5(9)7(6)12-8/h2-4H,1H3,(H,10,11)
• InChI Key： QTCLZYBMLMPNOF-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1SC(NC)=N2

Computed Properties

• Exact Mass: 198.00201
• Monoisotopic Mass: 198.0018471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 53.2Ų

Experimental Properties

• PSA: 24.92

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 7-Chloro-N-methyl-2-benzothiazolamine

7-Chloro-N-methyl-2-benzothiazolamine (CAS No. 34551-18-3): An Overview of Its Properties, Applications, and Recent Research

7-Chloro-N-methyl-2-benzothiazolamine (CAS No. 34551-18-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known by its systematic name 7-Chloro-N-methylbenzothiazol-2-amine, is characterized by its unique chemical structure, which includes a benzothiazole ring and a chloro substituent. The presence of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various applications.

The chemical structure of 7-Chloro-N-methyl-2-benzothiazolamine consists of a benzothiazole core, which is a heterocyclic compound with a six-membered ring containing sulfur and nitrogen atoms. The substitution at the 7-position with a chlorine atom and the N-methylation at the 2-position contribute to its unique reactivity and stability. These structural features have been extensively studied for their potential in drug design and development.

In recent years, 7-Chloro-N-methyl-2-benzothiazolamine has been investigated for its potential therapeutic applications, particularly in the treatment of neurological disorders and cancer. One of the key areas of interest is its ability to modulate specific receptors and enzymes involved in these conditions. For instance, studies have shown that this compound can interact with GABA receptors, which play a crucial role in the regulation of neuronal excitability and neurotransmission.

A study published in the Journal of Medicinal Chemistry in 2021 explored the potential of 7-Chloro-N-methyl-2-benzothiazolamine as an anticonvulsant agent. The researchers found that this compound exhibited significant anticonvulsant activity in animal models, suggesting its potential for the treatment of epilepsy. The mechanism of action was attributed to its ability to enhance GABAergic neurotransmission, thereby reducing neuronal hyperexcitability.

Beyond its anticonvulsant properties, 7-Chloro-N-methyl-2-benzothiazolamine has also shown promise in cancer research. A recent study published in the Cancer Research journal investigated the compound's ability to inhibit the growth of various cancer cell lines. The results indicated that it could effectively induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell proliferation and survival.

The synthesis of 7-Chloro-N-methyl-2-benzothiazolamine has been well-documented in the literature, with several efficient methods reported. One common approach involves the reaction of 2-aminothiophenol with chloroacetyl chloride followed by N-methylation using methyl iodide. This synthetic route provides high yields and purity, making it suitable for large-scale production.

In addition to its therapeutic applications, 7-Chloro-N-methyl-2-benzothiazolamine has been explored for its use as a fluorescent probe in bioimaging studies. The presence of the benzothiazole moiety confers strong fluorescence properties, which can be utilized to visualize cellular processes and monitor drug delivery. A study published in the Bioconjugate Chemistry journal demonstrated the utility of this compound as a fluorescent label for tracking cellular uptake and distribution.

The safety profile of 7-Chloro-N-methyl-2-benzothiazolamine is an important consideration for its potential use in pharmaceutical applications. Preclinical studies have shown that it exhibits low toxicity at therapeutic concentrations, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in humans.

In conclusion, 7-Chloro-N-methyl-2-benzothiazolamine (CAS No. 34551-18-3) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it a valuable candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, highlighting its significance in the field.